2-methoxy-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-5-methylbenzenesulfonamide

• IUPAC Name: 2-methoxy-N-[(4-methoxy-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]-5-methylbenzenesulfonamide
• InChI: InChI=1S/C17H23N5O4S/c1-12-6-7-13(25-2)14(10-12)27(23,24)18-11-15-19-16(21-17(20-15)26-3)22-8-4-5-9-22/h6-7,10,18H,4-5,8-9,11H2,1-3H3
• InChI Key: CFKTVPIQHBQKKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=NC(=NC(=N2)OC)N3CCCC3
• Molecular Formula: C17H23N5O4S
• Molecular Weight: 393.5 g/mol

Description

2-methoxy-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H23N5O4S and its molecular weight is 393.46. The purity is usually 95%.
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Scientific Research Applications

Photodegradation and Environmental Applications

• Photodegradation of Herbicides : 2-methoxy-N-((4-methoxy-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-5-methylbenzenesulfonamide is involved in the photodegradation of herbicides like triasulfuron in aqueous solutions. This process follows first-order kinetics and results in various photoproducts, significant for environmental chemistry and herbicide management (Pusino, Braschi, Petretto, & Gessa, 1999).

Medical and Therapeutic Applications

• Photodynamic Therapy for Cancer : This compound is structurally related to derivatives used in photodynamic therapy for cancer treatment. The properties of these compounds, like high singlet oxygen quantum yield and good fluorescence properties, make them potent candidates as photosensitizers in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Chemical Synthesis and Material Science

• Synthesis of Complex Molecules : The compound's related structures are used in synthesizing complex molecules like pyrrolin-2-ones, which have applications in preparing agrochemicals and medicinal compounds (Bellesia et al., 2001).
• Molecular Structure Analysis : X-ray diffraction studies of molecules containing 2-methoxy and pyrrolidinyl triazine components provide insights into molecular structures that are essential for understanding chemical and physical properties relevant to material science (Bakharev, Gidaspov, Litvinov, & Mironova, 2008).

Agriculture and Soil Science

• Transport Through Soil Columns : Studies on related sulfonylurea herbicides, which share a similar structure, have been conducted to understand their transport characteristics in soil. This research is critical in predicting the mobility of these compounds in agricultural settings (Veeh, Inskeep, Roe, & Ferguson, 1994).